Cas no 22965-89-5 (10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate)

10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate structure
22965-89-5 structure
Product Name:10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate
CAS No:22965-89-5
MF:C34H50O5
MW:538.757811069489
CID:912510
PubChem ID:283747
Update Time:2025-04-19

10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 10-(5,6-dimethylhept-3-en-2-yl)-1-hydroxy-7a,9a-dimethyl-3-oxohexadecahydro-4H-3b,12b-ethenocyclopenta[1,2]phenanthro[9,10-c]furan-5-yl acetate
    • NSC138936
    • NSC-138936
    • 22965-89-5
    • Inchi: 1S/C34H50O5/c1-19(2)20(3)8-9-21(4)24-10-11-25-31(24,6)14-13-26-32(7)15-12-23(38-22(5)35)18-33(32)16-17-34(25,26)28-27(33)29(36)39-30(28)37/h8-9,16-17,19-21,23-28,30,37H,10-15,18H2,1-7H3
    • InChI Key: OLKZSFWTJTYYSJ-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C1O)C13C=CC42CC(CCC4(C)C1CCC1(C)C(C(C=CC(C)C(C)C)C)CCC31)OC(C)=O)=O

Computed Properties

  • Exact Mass: 538.365825
  • Monoisotopic Mass: 538.365825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 72.8
  • XLogP3: 7.9

Experimental Properties

  • Density: 1.15
  • Boiling Point: 636.1°C at 760 mmHg
  • Flash Point: 195.3°C
  • Refractive Index: 1.563
  • PSA: 72.83000
  • LogP: 6.69900
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